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Introduction: Understanding 1-Methylbenzotriazole
1-Methylbenzotriazole, often sold as a mixture of isomers under the name tolyltriazole (CAS

RN 29385-43-1), is a heterocyclic compound widely utilized in research and industrial

applications.[1][2] Its primary roles include serving as a highly effective corrosion inhibitor for

copper and its alloys, a UV stabilizer in polymers and coatings, and as a versatile building

block in organic synthesis.[3][4] While its utility is significant, a thorough understanding of its

toxicological and safety profile is paramount for professionals in research, development, and

manufacturing.

This guide provides a comprehensive overview of the health and safety data for 1-
Methylbenzotriazole, designed for scientists and laboratory professionals. It moves beyond

mere compliance, focusing on the scientific rationale behind safety protocols to foster a culture

of intrinsic safety in the laboratory. The information herein is synthesized from authoritative

safety data sheets, toxicological databases, and regulatory information to ensure accuracy and

trustworthiness.
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Section 1: Core Hazard Identification and
Toxicological Profile
A foundational principle of laboratory safety is a complete understanding of a chemical's

intrinsic hazards. 1-Methylbenzotriazole is a solid crystalline substance that presents several

health and environmental risks that must be managed.[5]

Physical and Chemical Properties
The physical state of a chemical dictates its potential for exposure. As a solid, the primary non-

contact risk from 1-Methylbenzotriazole is the generation of airborne dust during handling,

which can be easily inhaled.

Property Value Source(s)

CAS Number
13351-73-0 (1-Methyl-1H-

benzotriazole)
[5][6]

29385-43-1 (Isomer Mixture /

Tolyltriazole)
[1][2]

Molecular Formula C₇H₇N₃ [6]

Molecular Weight 133.15 g/mol [6]

Appearance

White to light yellow/beige

crystalline solid/powder.[3][4]

[5]

[3][4][5]

Melting Point
63 - 66 °C / 87 °C (Varies by

isomer/purity)
[4][5][6]

Boiling Point >200 °C [4]

Solubility
Insoluble in water; soluble in

most organic solvents.[3][7]
[3][7]

Stability
Stable under normal laboratory

conditions.[5]
[5]
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Toxicological Data and GHS Classification
1-Methylbenzotriazole is classified as hazardous under the Globally Harmonized System

(GHS). The primary acute hazard is toxicity upon ingestion.[1] It is also recognized as a

significant environmental hazard, with long-lasting effects on aquatic life.[1][8]

Hazard
Classification

GHS Code Description Source(s)

Acute Toxicity, Oral H302
Harmful if swallowed.

[1][8][9]
[1][8][9]

Serious Eye Irritation H319
Causes serious eye

irritation.

Skin Irritation H315 Causes skin irritation.

Aquatic Hazard,

Chronic
H411

Toxic to aquatic life

with long lasting

effects.[1][8]

[1][8]

Reproductive Toxicity H361d

Suspected of

damaging the unborn

child.[8]

[8]

Toxicological Values:

LD₅₀ (Oral, Rat): 675 mg/kg.[1] This value classifies the substance as moderately toxic if

ingested.

LD₅₀ (Intravenous, Mouse): 375 mg/kg.[6]

The causality behind these classifications is direct tissue irritation and potential for systemic

toxicity upon absorption. Ingestion can lead to gastrointestinal distress, while dust can irritate

the eyes and respiratory tract.[1][10][11] The environmental hazard classification underscores

the need for stringent waste disposal protocols to prevent release into aquatic systems.[1]
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Section 2: Laboratory Risk Assessment and
Exposure Control
Effective safety management hinges on a systematic process of risk assessment and the

implementation of a control hierarchy. The goal is always to minimize exposure by the most

effective means possible.

The Hierarchy of Controls
The hierarchy of controls is a framework that prioritizes safety interventions from most to least

effective:

Elimination/Substitution: The most effective control is to substitute 1-Methylbenzotriazole
with a less hazardous alternative if scientifically viable.

Engineering Controls: If substitution is not possible, physically isolate the hazard from

personnel. For 1-Methylbenzotriazole, this is the most critical step.

Chemical Fume Hood/Local Exhaust Ventilation (LEV): All handling of solid 1-
Methylbenzotriazole that could generate dust (e.g., weighing, transferring) MUST be

performed within a certified chemical fume hood or an enclosure with dedicated local

exhaust ventilation.[1] This captures dust at the source, preventing inhalation.

Administrative Controls: These are work practices and procedures that reduce exposure.

Standard Operating Procedures (SOPs): Develop detailed, chemical-specific SOPs for all

procedures involving 1-Methylbenzotriazole.

Designated Areas: Clearly mark areas where 1-Methylbenzotriazole is handled and

stored.

Training: Ensure all personnel are trained on the specific hazards and handling

procedures for this chemical before they begin work.

Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in

conjunction with engineering and administrative controls. It does not eliminate the hazard but

provides a barrier.
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Personal Protective Equipment (PPE) Specification
The selection of PPE must be based on a thorough risk assessment of the planned procedure.

Protection Type Specification Rationale

Eye/Face Protection

ANSI Z87.1-compliant/EN 166-

compliant safety goggles.[5]

[12]

Protects against airborne dust

particles and potential

splashes.

Hand Protection
Nitrile gloves (minimum 4 mil

thickness).

Provides a barrier against skin

contact. Gloves must be

inspected before use and

changed immediately if

contaminated.

Body Protection Standard laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Generally not required if work

is conducted within a fume

hood. For situations with

potential for high dust

generation outside of a hood

(e.g., large-scale transfers,

spill cleanup), a NIOSH-

approved respirator with a P95

or P100 particulate filter is

necessary.[5]

Protects against inhalation of

harmful dust.

Diagram: Laboratory Risk Assessment Flowchart
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Caption: Risk assessment process for experiments involving 1-Methylbenzotriazole.
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Section 3: Protocols for Safe Handling and Storage
Adherence to validated protocols is essential for minimizing risk. The following procedures are

designed to be self-validating systems for the safe use of 1-Methylbenzotriazole.

Protocol: Weighing and Preparing Solutions
This protocol is designed to mitigate the primary risk of dust generation.

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.

Don all required PPE (safety goggles, nitrile gloves, lab coat).

Place a plastic-backed absorbent liner on the work surface inside the fume hood to

contain any minor spills.

Gather all necessary equipment (spatula, weigh boat/paper, beaker, solvent, etc.) and

place it inside the fume hood.

Weighing:

Retrieve the 1-Methylbenzotriazole container from its designated storage location.

Inside the fume hood, carefully open the container, avoiding any sudden movements that

could aerosolize the powder.

Use a clean spatula to carefully transfer the desired amount of solid to the weigh boat on a

tared balance. Perform this action slowly and close to the work surface to minimize dust.

Securely close the primary container of 1-Methylbenzotriazole immediately after

dispensing.

Solution Preparation:

Place the weigh boat containing the chemical into the beaker intended for the solution.
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Carefully add a small amount of the desired solvent to the beaker to wet the powder,

which will prevent it from becoming airborne.

Add the remaining solvent and stir until dissolved.

Cleanup:

Carefully fold the weigh paper/boat and dispose of it, along with used gloves, in the

designated solid hazardous waste container.

Wipe the spatula and any affected surfaces within the fume hood with a damp cloth,

disposing of it in the hazardous waste container.

Wash hands thoroughly after the procedure is complete and PPE has been removed.

Diagram: Safe Handling Workflow

Start:
Prepare Solution

1. Prepare Fume Hood
& Don PPE

2. Weigh Solid
(Minimize Dust)

3. Wet & Dissolve
Powder

4. Clean Up &
Dispose of Waste

End:
Procedure Complete

Click to download full resolution via product page

Caption: Workflow for safely weighing and dissolving 1-Methylbenzotriazole.

Protocol: Chemical Storage
Proper storage is crucial for maintaining chemical stability and preventing accidental exposure.

Location: Store in a cool, dry, well-ventilated area.[5] Some suppliers recommend

refrigerated storage.[1]

Container: Keep the container tightly closed to prevent absorption of moisture.[5]

Segregation: Store away from incompatible materials, particularly strong oxidizing agents.[5]

[13]
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Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

GHS hazard pictograms.

Section 4: Emergency Response Procedures
Preparedness is key to mitigating the consequences of an unexpected event.

Spill Response
For a small spill of solid 1-Methylbenzotriazole:

Evacuate and Secure: Alert others in the immediate area and restrict access.

Protect Yourself: Don appropriate PPE, including safety goggles, gloves, a lab coat, and, if

significant dust is present, a respirator.

Contain and Clean:

Do NOT dry sweep, as this will create dust.

Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand).

Carefully sweep the material into a designated hazardous waste container.[5]

Decontaminate: Wipe the spill area with a damp cloth, then with soap and water. Dispose of

all cleaning materials as hazardous waste.

Report: Report the incident to the laboratory supervisor or safety officer.

First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an exposure.[1]
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Exposure Route First Aid Action

Ingestion

Call a POISON CENTER or doctor immediately.

Rinse mouth with water. Do NOT induce

vomiting.[1]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. Seek medical

attention if you feel unwell.[1]

Skin Contact

Immediately take off all contaminated clothing.

Rinse the affected skin with plenty of water.

Seek medical advice if irritation occurs.[1]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing. If eye irritation

persists, get medical advice/attention.[1][5]

Fire-Fighting
Extinguishing Media: Use dry powder, foam, water spray, or carbon dioxide (CO₂).[1][8]

Specific Hazards: The substance is combustible. High concentrations of dust can form an

explosive mixture with air.[8][10] Upon combustion, it may decompose to generate toxic

fumes, including oxides of nitrogen and carbon monoxide.[8]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[5]

Section 5: Waste Disposal
Due to its classification as an environmental hazard, all waste streams containing 1-
Methylbenzotriazole must be managed carefully.[1]

Solid Waste: All contaminated solids (e.g., gloves, weigh paper, absorbent materials) must

be collected in a clearly labeled, sealed hazardous waste container.
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Liquid Waste: Unused solutions or reaction mixtures containing 1-Methylbenzotriazole must

be collected in a designated, labeled hazardous waste container for liquids.

Disposal: Do not dispose of down the drain.[12] All waste must be disposed of through the

institution's official hazardous waste management program, in accordance with local, state,

and federal regulations.[8]

Conclusion
1-Methylbenzotriazole is a valuable chemical for research and development, but it carries

moderate acute toxicity and is a significant environmental hazard. By understanding its specific

properties and implementing the hierarchy of controls—prioritizing engineering controls like

fume hoods—laboratory professionals can handle this compound safely and effectively.

Adherence to documented protocols for handling, storage, and emergency response is not

merely a regulatory requirement but a cornerstone of scientific integrity and professional

responsibility.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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